![molecular formula C6H10N2O B2426835 (1S)-1-(1-Methylimidazol-2-yl)ethanol CAS No. 1568062-65-6](/img/structure/B2426835.png)
(1S)-1-(1-Methylimidazol-2-yl)ethanol
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Description
(1S)-1-(1-Methylimidazol-2-yl)ethanol, also known as MIE, is a chiral molecule that has been widely used in scientific research due to its unique properties. MIE is a versatile compound that can be synthesized through various methods and has been extensively studied for its biochemical and physiological effects. In
Scientific Research Applications
Catalysis and Hydrolysis : The compound is used in the study of catalysts for the hydrolysis of organophosphate triesters. It has been shown to be effective in such reactions, particularly in ethanol-water mixtures (Clewley, Ślebocka-Tilk, & Brown, 1989).
Chemical Complex Formation : Research has been conducted on its interaction with copper(II) salts, leading to the formation of mixed-valence complexes, which are important in various chemical processes (Ainscough, Baker, Bingham, & Brodie, 1989).
Petrochemical Extraction : The compound plays a role in petrochemical extraction, particularly in the separation of azeotropic mixtures like ethanol and heptane (Pereiro, Tojo, Rodríguez, Canosa, & Tojo, 2006).
Spectroscopy and Chemical Analysis : It is used in spectroscopic studies for characterizing complexes, particularly those involving zinc(II) ion (Tavman, 2006).
Ionic Liquid Studies : The compound is significant in studies involving ionic liquids, particularly in understanding their properties and applications in various industrial processes (Mungar Ram et al., 2015).
Thermal Conductivity Research : It is also explored in the context of thermal conductivity, particularly in mixtures involving ionic liquids and ethanol (Chen, Wu, & He, 2013).
Alcohol Extraction from Water : This compound is researched for its potential in extracting alcohols from water, an important process in industries like biofuel production (Chapeaux et al., 2008).
Vapor-Liquid Equilibrium Studies : It is used in studying the vapor-liquid equilibrium of ethanol-water systems, which is crucial in understanding and improving distillation processes (Zhao et al., 2006).
properties
IUPAC Name |
(1S)-1-(1-methylimidazol-2-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5(9)6-7-3-4-8(6)2/h3-5,9H,1-2H3/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZNHHGMCDDENDY-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=CN1C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=NC=CN1C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1568062-65-6 |
Source
|
Record name | (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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